Cas no 1400188-34-2 (Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro-)

• Product Name: Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro-
• CAS No: 1400188-34-2
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 5218533
• Update Time: 2025-09-28

Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro-
• 4-Hydroxy-5-(2-methoxyethoxy)-2-nitrobenzonitrile

• Inchi： 1S/C10H10N2O5/c1-16-2-3-17-10-4-7(6-11)8(12(14)15)5-9(10)13/h4-5,13H,2-3H2,1H3
• InChI Key： YMFHGPXLMNJZOT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(OCCOC)=C(O)C=C1[N+]([O-])=O

Additional information on Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro-

Comprehensive Overview of Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- (CAS No. 1400188-34-2)

Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- (CAS No. 1400188-34-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique nitro and methoxyethoxy functional groups, exhibits versatile chemical properties that make it valuable for research and industrial applications. Its molecular structure, featuring a benzonitrile core substituted with hydroxy, methoxyethoxy, and nitro groups, contributes to its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for nitroaromatic compounds like Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- has surged due to their role in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural motifs could serve as building blocks for novel therapeutics. The compound's electron-withdrawing nitro group and polar methoxyethoxy chain enhance its solubility and interaction with biological targets, making it a candidate for further pharmacological studies.

From an industrial perspective, CAS No. 1400188-34-2 is often explored for its utility in organic synthesis and catalysis. Its ability to undergo selective transformations, such as reduction or nucleophilic substitution, opens doors to creating derivatives with tailored properties. For instance, the 4-hydroxy group can be functionalized to introduce additional pharmacophores, while the 2-nitro group can be reduced to an amine for further derivatization. These features align with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized.

The compound's relevance extends to the agrochemical sector, where nitroaromatics are key intermediates for herbicides and fungicides. Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- could contribute to the development of next-generation crop protection agents, addressing global challenges like food security and pesticide resistance. Its structural flexibility allows for modifications that optimize efficacy and environmental safety, a critical consideration in modern agrochemical design.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 1400188-34-2, ensuring purity and consistency for research purposes. Stability studies under varying pH and temperature conditions are also conducted to evaluate its suitability for long-term storage and application. These rigorous quality control measures are essential for maintaining the compound's integrity in both academic and industrial settings.

As the scientific community continues to explore nitro-functionalized benzonitriles, Benzonitrile, 4-hydroxy-5-(2-methoxyethoxy)-2-nitro- stands out as a promising candidate for innovation. Its multifaceted applications, coupled with its synthetic accessibility, position it as a valuable tool for addressing contemporary challenges in healthcare, agriculture, and materials science. Future research may uncover even broader uses, solidifying its role in advancing chemical and biological sciences.